A mild and environmentally benign method for the synthesis of glycals in PEG-600/H2O†

Green Chemistry Pub Date: 2009-05-20 DOI: 10.1039/B821681A

Abstract

Glycals were synthesized via a simple, mild, convenient and environmentally benign procedure, in which protected glycosyl bromides undergo the reductive elimination in the presence of zinc in PEG-600/H2O at room temperature. The glycals were obtained in 75–92% isolated yields.

Graphical abstract: A mild and environmentally benign method for the synthesis of glycals in PEG-600/H2O
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